Cas no 287970-98-3 (Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro-)

• Product Name: Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro-
• CAS No: 287970-98-3
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 1436852
• PubChem ID: 720709
• Update Time: 2025-06-30

Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro-
• N-(2,6-diisopropylphenyl)-2,2,2-trifluoroacetamide
• 287970-98-3
• N-[2,6-Bis(propan-2-yl)phenyl]-2,2,2-trifluoroacetamide
• AKOS001028675
• BIM-0046983.P001
• STL490152
• CS-0362061
• F1315-0051
• CBMicro_046838
• Z56779103
• starbld0022109
• N-[2,6-di(propan-2-yl)phenyl]-2,2,2-trifluoroacetamide

• Inchi： 1S/C14H18F3NO/c1-8(2)10-6-5-7-11(9(3)4)12(10)18-13(19)14(15,16)17/h5-9H,1-4H3,(H,18,19)
• InChI Key： ACVNBMFBACIEOL-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(=CC=CC=1C(C)C)C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 273.13414
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro-

Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro (CAS No. 287970-98-3)

The compound Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro, with the CAS registry number 287970-98-3, is a highly specialized organic chemical. This compound belongs to the class of amides and is characterized by its unique structure, which includes a trifluoroacetyl group attached to a substituted phenyl ring. The phenyl ring is further substituted with two isopropyl groups at the 2 and 6 positions. This structure imparts the compound with distinctive chemical properties that make it valuable in various applications.

The synthesis of Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro typically involves a multi-step process. The starting material is often a substituted aniline derivative, which undergoes acetylation to introduce the trifluoroacetyl group. The reaction conditions are carefully controlled to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of this synthesis process, making it more environmentally friendly and cost-effective.

One of the key areas of research on this compound is its application in materials science. The trifluoroacetyl group contributes to the compound's high thermal stability and chemical resistance. These properties make it an ideal candidate for use in high-performance polymers and coatings. For instance, studies have shown that incorporating this compound into polyurethane formulations enhances their resistance to UV degradation and improves their mechanical properties.

In the field of pharmaceuticals, Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro has been explored as a potential intermediate in drug synthesis. Its structure allows for easy functionalization at the trifluoroacetyl group or the phenyl ring. Recent research has focused on its role as a building block for developing new drug candidates targeting specific biological pathways. For example, derivatives of this compound have shown promise in modulating enzyme activity related to metabolic disorders.

The environmental impact of this compound has also been a topic of interest. Due to its stability and resistance to degradation under normal conditions, it is considered non-toxic and biodegradable under specific environmental conditions. However, ongoing studies are evaluating its long-term effects on aquatic ecosystems to ensure sustainable use.

In conclusion, Acetamide, N-[2,6-bis(1-methylethyl)phenyl]-2,2,2-trifluoro (CAS No. 287970-98-3) is a versatile compound with applications across multiple industries. Its unique chemical structure provides opportunities for innovation in materials science and pharmaceuticals while maintaining a favorable environmental profile. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.